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Compound Name: AB-680 ammonium
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For Researchers, Scientists, and Drug Development Professionals

Introduction

AB-680, also known as Quemliclustat, is a potent and selective small-molecule inhibitor of
CD73 (ecto-5'-nucleotidase).[1][2] CD73 is a critical enzyme in the adenosine signaling
pathway, which plays a significant role in tumor immune evasion.[1] By catalyzing the
conversion of adenosine monophosphate (AMP) to the immunosuppressive nucleoside
adenosine within the tumor microenvironment, CD73 contributes to the suppression of anti-
tumor immunity.[1] AB-680 is under investigation as a therapeutic agent in oncology, with the
aim of restoring anti-tumor immune responses by blocking adenosine production. This
document provides a comprehensive technical overview of the structure, properties, and
biological activity of the AB-680 ammonium salt.

Chemical Structure and Properties

AB-680 is a complex molecule featuring a substituted pyrazolo[3,4-b]pyridine core linked to a
ribofuranosyl moiety, which is further functionalized with a phosphonate group. The ammonium
salt form of AB-680 is the diammonium salt, indicating that both phosphonate groups are
deprotonated and form ionic bonds with ammonium cations (NHa™*).

Chemical Structure
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Systematic Name: [(2R,3S,4R,5R)-5-[6-chloro-4-[[(1S)-1-(2-
fluorophenyl)ethyllamino]pyrazolo[3,4-b]pyridin-1-yl]-3,4-dihydroxyoxolan-2-yljmethoxy-
[[hydroxy(oxido)phosphoryllmethyl]phosphinate diammonium

Molecular Formula: C20H30CIFNeO9P2[3]
Molecular Weight: 614.89 g/mol [3]

CAS Number (for parent compound): 2105904-82-1

Physicochemical Properties

A comprehensive set of experimentally determined physicochemical properties for the AB-680
ammonium salt is not publicly available. However, based on its structure and available
information, the following properties can be inferred and have been reported by suppliers:

Property Valuel/lnformation
Appearance White to off-white solid
Solubility Soluble in water and DMSOI3]
Storage Recommended storage at -20°C

Mechanism of Action and Signaling Pathway

AB-680 exerts its therapeutic effect by inhibiting the enzymatic activity of CD73. This inhibition
is crucial in the context of the tumor microenvironment, where high levels of extracellular
adenosine suppress the activity of immune cells, such as T cells and Natural Killer (NK) cells.

Adenosine Signaling Pathway

The production of immunosuppressive adenosine in the tumor microenvironment is a multi-step
process. Extracellular ATP is first hydrolyzed to AMP by the ectonucleotidase CD39.
Subsequently, CD73 hydrolyzes AMP to adenosine. AB-680 specifically targets this second
step, thereby blocking the final and rate-limiting step in adenosine generation.
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Figure 1. Simplified diagram of the adenosine signaling pathway and the mechanism of action
of AB-680.

Biological Activity

AB-680 is a highly potent inhibitor of human CD73, demonstrating picomolar affinity. Its
inhibitory activity has been characterized in various in vitro assays.

In Vitro Potency

Parameter Species/Cell Line Value Reference(s)
Ki Human CD73 4.9 pM [4]
ICso Soluble hCD73 0.043 nM [4]
ICso Human CD8* T-cells 0.008 nM [4]
ICso0 Mouse CD8* T-cells 0.66 nM [4]
ICso Human PBMCs 0.011 nM [4]

AB-680 exhibits high selectivity for CD73 over other ecto-nucleotidases, such as CD39.[4]

Experimental Protocols
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Detailed experimental protocols for the synthesis and characterization of the AB-680
ammonium salt are proprietary and not fully available in the public domain. However, based on
published literature, general methodologies for relevant assays can be outlined.

Synthesis of AB-680 Ammonium Salt

While a precise, step-by-step protocol for the synthesis of the ammonium salt is not publicly
available, the general approach would involve the synthesis of the parent AB-680 molecule,
followed by a salt formation step. The synthesis of the core structure of AB-680 has been
described in the scientific literature and likely involves multi-step organic synthesis. The final
step to form the diammonium salt would typically involve treating the purified AB-680 free acid
with a source of ammonia, such as ammonium hydroxide, in a suitable solvent, followed by

isolation of the salt.
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Figure 2. Generalized workflow for the synthesis of AB-680 ammonium salt.

In Vitro CD73 Inhibition Assay (General Protocol)

The inhibitory activity of AB-680 on CD73 can be assessed by measuring the production of
phosphate from the hydrolysis of AMP.

1. Reagents and Materials:

e Recombinant human CD73

¢ Adenosine monophosphate (AMP)
e AB-680

o Assay buffer (e.g., Tris-HCI, pH 7.5)

e Phosphate detection reagent (e.g., Malachite Green-based reagent)
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» 96-well microplate
» Plate reader

2. Procedure: a. Prepare a serial dilution of AB-680 in the assay buffer. b. In a 96-well plate,
add the recombinant human CD73 enzyme to each well. c. Add the serially diluted AB-680 or
vehicle control to the wells and pre-incubate for a specified time (e.g., 15-30 minutes) at a
controlled temperature (e.g., 37°C). d. Initiate the enzymatic reaction by adding AMP to each
well. e. Incubate the reaction for a defined period (e.g., 30-60 minutes) at the same
temperature. f. Stop the reaction and measure the amount of inorganic phosphate produced
using a phosphate detection reagent. g. Read the absorbance on a plate reader at the
appropriate wavelength. h. Calculate the percent inhibition for each concentration of AB-680
and determine the ICso value by fitting the data to a dose-response curve.

T-Cell Activation Assay (General Protocol)

The effect of AB-680 on T-cell activation can be evaluated by measuring cytokine production in
the presence of an immunosuppressive environment.

1. Reagents and Materials:

« |solated human T-cells (e.g., from peripheral blood mononuclear cells - PBMCs)
e T-cell activation stimuli (e.g., anti-CD3/CD28 beads)

 AMP

e AB-680

» Cell culture medium

» Cytokine detection kit (e.g., ELISA or CBA for IFN-y)

e 96-well cell culture plate

e Flow cytometer or ELISA reader

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. Procedure: a. Plate the isolated T-cells in a 96-well cell culture plate. b. Add AB-680 at
various concentrations to the wells. c. Add AMP to the wells to create an immunosuppressive
environment. d. Add T-cell activation stimuli to all wells (except for negative controls). e.
Incubate the plate for a specified period (e.g., 48-72 hours) at 37°C in a COz2 incubator. f.
Collect the cell culture supernatant. g. Measure the concentration of a key T-cell activation
cytokine, such as IFN-y, in the supernatant using an appropriate detection kit. h. Analyze the
data to determine the effect of AB-680 on reversing AMP-induced suppression of T-cell
activation.

Summary and Future Directions

AB-680 ammonium salt is a highly potent and selective inhibitor of CD73 with a clear
mechanism of action in the context of tumor immunology. Its ability to block the production of
immunosuppressive adenosine in the tumor microenvironment makes it a promising candidate
for cancer immunotherapy, particularly in combination with other immunomodulatory agents.
Further research and clinical development will continue to elucidate its full therapeutic potential
and optimal clinical application. The availability of detailed synthetic and analytical protocols in
the public domain remains limited, which is common for proprietary therapeutic compounds
under active development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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